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Compound of Interest

Compound Name: AZD8154

Cat. No.: B10821542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the selectivity profile of AZD8154, a

potent dual inhibitor of phosphoinositide 3-kinase (PI3K) gamma (γ) and delta (δ) isoforms. The

information is compiled for researchers, scientists, and professionals in drug development to

facilitate further investigation and application of this compound.

Quantitative Selectivity Data
The inhibitory activity of AZD8154 against the four Class I PI3K isoforms (α, β, γ, and δ) has

been characterized through both biochemical and cellular assays across multiple species. The

data, presented in terms of pIC50 and IC50 values, demonstrates a strong selectivity for the γ

and δ isoforms.

Biochemical Assay Data
Biochemical assays were performed to determine the direct inhibitory effect of AZD8154 on the

enzymatic activity of purified PI3K isoforms.

Table 1: AZD8154 PI3K Isoform Selectivity in Biochemical Assays
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Species Parameter PI3Kγ PI3Kδ PI3Kα PI3Kβ

Human pIC50 9.1 9.2 7.2 5.9

IC50 (nM) 0.79 0.69 61 1400

Dog pIC50 8.5 8.5 7.5 6.5

IC50 (nM) 3.0 3.4 30 301

Mouse pIC50 8.0 8.6 7.8 5.6

IC50 (nM) 9.5 2.7 15 2600

Data sourced from AstraZeneca's Open Innovation platform.[1]

Cellular Assay Data
Cellular assays provide insight into the compound's activity in a more physiologically relevant

context, measuring the inhibition of PI3K signaling within specific cell lines.

Table 2: AZD8154 In Vitro Inhibition of PI3K Isoforms in Cellular Assays

Target Isoform Cell Line pIC50 IC50 (nM)

PI3Kγ RAW 264 9.1 0.76

PI3Kδ JEKO-1 8.4 4.3

PI3Kα PDPK1 <4.7 >18400

PI3Kβ TOR7 <4.5 >30000

Data sourced from AstraZeneca's Open Innovation platform.[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the PI3K signaling pathway and a general workflow for

determining kinase inhibitor selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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